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Introduction

TAMRA-PEG4-Tetrazine is a fluorescent probe that combines the bright and photostable
tetramethylrhodamine (TAMRA) fluorophore with a tetrazine moiety through a polyethylene
glycol (PEG4) linker. This reagent is a powerful tool for bioorthogonal chemistry, enabling the
precise labeling of biomolecules in complex biological systems for advanced imaging
applications. The tetrazine group reacts specifically and rapidly with strained dienophiles, such
as trans-cyclooctene (TCO), via an inverse-electron-demand Diels-Alder (iEDDA)
cycloaddition. This "click chemistry” reaction is highly efficient under physiological conditions,
requires no catalyst, and is orthogonal to native cellular processes, making it ideal for labeling
proteins, nucleic acids, and other biomolecules for super-resolution microscopy techniques like
Stochastic Optical Reconstruction Microscopy (STORM) and Stimulated Emission Depletion
(STED) microscopy.[1][2][3]

The PEG4 linker enhances the water solubility of the molecule and provides spatial separation
between the fluorophore and the target biomolecule, which can minimize potential steric
hindrance and quenching effects.[4] These properties make TAMRA-PEG4-Tetrazine a
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valuable tool for researchers aiming to visualize cellular structures and molecular interactions
with nanoscale resolution.[5]

Quantitative Data Presentation

The following tables summarize the key quantitative properties of TAMRA-PEG4-Tetrazine and
its components, providing a basis for experimental design and comparison with other
fluorescent probes.

Property Value References
Molecular Weight 846.9 g/mol

Excitation Maximum (Aex) ~546 - 556 nm

Emission Maximum (Aem) ~572 - 580 nm

~84,000 - 95,000 M~*cm~1 (for

Molar Extinction Coefficient (g)
TAMRA)

~0.1 - 0.5 (for TAMRA, can be

Quantum Yield (®) )
environment-dependent)

Recommended Laser Lines 532 nm or 561 nm

Table 1: Photophysical Properties of TAMRA-PEG4-Tetrazine. The exact spectral
characteristics can be influenced by the local environment, pH, and conjugation state.
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Parameter STORM STED References
Single-molecule Point-scanning
localization based on technique that uses a

Principle stochastic depletion laser to

photoswitching of

fluorophores.

narrow the emission

spot.

Achievable Resolution ~ 20-50 nm laterally

30-80 nm laterally

TAMRA exhibits

blinking behavior

suitable for dAISTORM
TAMRA Suitability )

in the presence of

specific imaging

buffers.

TAMRA's
photostability allows it
to withstand the high
laser intensities used

for depletion.

High photostability is
crucial to collect
Photostability

Requirement

enough photons for
precise localization
before

photobleaching.

Very high
photostability is
required to resist
bleaching from the
high-intensity

depletion laser.

Table 2: Comparison of TAMRA-PEG4-Tetrazine Suitability for STORM and STED Microscopy.

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling with
TAMRA-PEG4-Tetrazine via Bioorthogonal Click

Chemistry

This protocol describes the labeling of a protein containing a trans-cyclooctene (TCO) group

with TAMRA-PEG4-Tetrazine.

Materials:

o TCO-modified protein of interest in a suitable buffer (e.g., PBS, pH 7.4)
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TAMRA-PEG4-Tetrazine

Anhydrous DMSO or DMF

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Desalting column (e.g., PD-10) or spin filter for purification

Microcentrifuge tubes

Procedure:

Preparation of TAMRA-PEG4-Tetrazine Stock Solution:

o Dissolve TAMRA-PEG4-Tetrazine in anhydrous DMSO or DMF to a final concentration of
1-10 mM.

o Store the stock solution at -20°C, protected from light.

Reaction Setup:

o In a microcentrifuge tube, mix the TCO-modified protein with the Reaction Buffer.

o Add a 1.5 to 5-fold molar excess of the TAMRA-PEG4-Tetrazine stock solution to the
protein solution. The optimal ratio may need to be determined empirically.

Incubation:

o Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.
The reaction is typically very fast.

Purification:

[e]

Remove unreacted TAMRA-PEGA4-Tetrazine using a desalting column or spin filtration.

o

Equilibrate the column or filter with the desired storage buffer (e.g., PBS).

[¢]

Collect the fractions containing the labeled protein.
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o Characterization (Optional):

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at 280 nm (for the protein) and ~555 nm (for TAMRA).

Protocol 2: Sample Preparation and STORM Imaging of
TAMRA-PEG4-Tetrazine Labeled Cells

Materials:

e Cells cultured on #1.5 coverslips

» Fixation Buffer: 4% paraformaldehyde (PFA) in PBS

» Permeabilization Buffer: 0.1% Triton X-100 in PBS

» Blocking Buffer: 3% BSA in PBS

o TCO-modified antibody or other targeting molecule

« TAMRA-PEG4-Tetrazine labeled secondary antibody or protein
« STORM Imaging Buffer (see below)

STORM Imaging Buffer Recipe (Glycerol-based):

Buffer A: 50 mM Tris-HCI, 10 mM NacCl, pH 8.0

Buffer B: Buffer A with 10% (w/v) glucose

GLOX Solution: 14 mg glucose oxidase and 50 pL catalase in 200 pL Buffer A

Final Imaging Buffer (prepare fresh): 690 uL Buffer B + 7 uL GLOX Solution + 7 L 2-
mercaptoethanol

Procedure:

e Cell Culture and Fixation:
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o Seed cells on high-precision coverslips and culture to the desired confluency.

o Fix the cells with 4% PFA in PBS for 10-15 minutes at room temperature.

o Wash three times with PBS.

e Permeabilization and Blocking:

o Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

o Wash three times with PBS.

o Block with 3% BSA in PBS for 1 hour at room temperature.

e Labeling:

[¢]

Incubate with the TCO-modified primary antibody in Blocking Buffer for 1 hour.

[e]

Wash three times with PBS.

[e]

Incubate with the TAMRA-PEG4-Tetrazine labeled secondary antibody or protein in
Blocking Buffer for 1 hour.

[e]

Wash thoroughly with PBS.

e STORM Imaging:

[¢]

Mount the coverslip on a microscope slide with a drop of freshly prepared STORM
Imaging Bulffer.

o Seal the coverslip with nail polish or a suitable sealant to prevent buffer evaporation and
oxygen entry.

o Image the sample on a STORM-capable microscope. Use a 561 nm laser for excitation
and a 405 nm laser for reactivation if needed.

o Acquire a series of 10,000-40,000 frames with a typical exposure time of 20-50 ms.
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Protocol 3: Sample Preparation and STED Imaging of
TAMRA-PEG4-Tetrazine Labeled Cells

Materials:
e Same materials as for STORM sample preparation.
o STED-compatible mounting medium (e.g., ProLong Gold, or a thiodiethanol-based medium).
Procedure:
¢ Cell Culture, Fixation, and Labeling:
o Follow steps 1-3 from the STORM sample preparation protocol.
e Mounting:

o Mount the coverslip on a microscope slide using a STED-compatible mounting medium.
Allow the medium to cure as per the manufacturer's instructions.

o STED Imaging:
o Image the sample on a STED microscope.
o Use a 561 nm laser for excitation.

o Use a depletion laser with a wavelength in the far-red region (e.g., 775 nm) to deplete the
TAMRA fluorescence.

o Adjust the excitation and depletion laser powers to achieve the desired resolution while
minimizing photobleaching.

o Acquire images using a pixel size of 20-30 nm for optimal sampling.

Mandatory Visualization
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Step 1: Biomolecule Modification

of
Protein of Interest | Trans-Cyclooctene (TCO) »| TCO-Modified
Protein

Step 2: Bioorthogonal Labeling

TAMRA-PEGA4-Tetrazine

iEDDA Click Reaction

Step 3: Super-Resolution Imaging

Image Acquisition
STORM or STED & - per-Resolved
Microscope o Image

Labeled Protein

Click to download full resolution via product page

Caption: Experimental workflow for super-resolution microscopy using TAMRA-PEG4-
Tetrazine.
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Caption: Principle of Stochastic Optical Reconstruction Microscopy (STORM).
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Caption: Principle of Stimulated Emission Depletion (STED) Microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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